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Compound of Interest

N-(2-
Compound Name:
iodophenyl)methanesulfonamide

cat. No.: B1298369

N-(2-iodophenyl)methanesulfonamide: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties,
synthesis, and reactivity of N-(2-iodophenyl)methanesulfonamide. This versatile compound
serves as a key intermediate in the synthesis of various heterocyclic compounds and is of
significant interest to the pharmaceutical and organic synthesis sectors.

Core Physical and Chemical Properties

N-(2-iodophenyl)methanesulfonamide is a solid, appearing as a yellow to brown substance,
with a purity of approximately 95%.[1][2] Its fundamental properties are summarized in the

table below, providing a quick reference for laboratory use.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1298369?utm_src=pdf-interest
https://www.benchchem.com/product/b1298369?utm_src=pdf-body
https://www.benchchem.com/product/b1298369?utm_src=pdf-body
https://www.chemsrc.com/en/cas/116547-92-3_462439.html
https://www.sigmaaldrich.com/FR/fr/product/astatechinc/ateh9a7f06d2?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C7HsINO2S [3114]
Molecular Weight 297.12 g/mol [3]
CAS Number 116547-92-3 [3]
N-(2-
IUPAC Name iodophenyl)methanesulfonami [3]
de
Melting Point 96-98 °C [5]

Boiling Point (Predicted)

346.8 £44.0 °C

[5]

Density (Predicted) 1.954 + 0.06 g/cm?3 [5]
pKa (Predicted) 7.93+£0.10 [5]
Physical Form Solid [1][6]

Appearance

Yellow to Brown Solid

[2]

Purity

95%

[1](6]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of N-(2-

iodophenyl)methanesulfonamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum will exhibit characteristic signals for the aromatic

protons, the N-H proton of the sulfonamide, and the methyl protons.

e 13C NMR: The carbon spectrum will show distinct peaks for the aromatic carbons and the

methyl carbon of the methanesulfonyl group.

Infrared (IR) Spectroscopy
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The IR spectrum of N-(2-iodophenyl)methanesulfonamide displays key absorption bands
that confirm its structure. The most prominent of these are the strong, characteristic stretches
of the sulfonyl (S=0) group, typically observed around 1320 cm~* (asymmetric) and 1140 cm~1
(symmetric). Other significant peaks include the N-H stretch of the sulfonamide group and the
C-H stretches of the aromatic ring and methyl group.

Synthesis of N-(2-iodophenyl)methanesulfonamide

The most common and straightforward method for the synthesis of N-(2-
iodophenyl)methanesulfonamide is through the direct amination of 2-iodoaniline with
methanesulfony! chloride.[3][7] This nucleophilic substitution reaction involves the attack of the
amino group of 2-iodoaniline on the electrophilic sulfur atom of methanesulfonyl chloride,
leading to the formation of the stable sulfonamide bond and the elimination of hydrogen
chloride.[7]

Experimental Protocol: Direct Amination

Materials:

2-lodoaniline

o Methanesulfonyl chloride

o Triethylamine (or another suitable base)

o Dichloromethane (or another suitable solvent)

e Hydrochloric acid (for workup)

e Saturated sodium bicarbonate solution (for workup)

e Brine (for workup)

e Anhydrous magnesium sulfate or sodium sulfate (for drying)
« Silica gel for column chromatography

e Hexane and Ethyl Acetate (for elution)

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1298369?utm_src=pdf-body
https://www.benchchem.com/product/b1298369?utm_src=pdf-body
https://www.benchchem.com/product/b1298369?utm_src=pdf-body
https://www.benchchem.com/product/b1298369?utm_src=pdf-body
https://www.smolecule.com/products/s711078
https://www.benchchem.com/product/b1298369
https://www.benchchem.com/product/b1298369
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Procedure:

e In a round-bottom flask, dissolve 2-iodoaniline in dichloromethane.

» Add triethylamine to the solution to act as a base and scavenger for the HCI byproduct.
e Cool the mixture in an ice bath.

e Slowly add methanesulfonyl chloride to the cooled solution with continuous stirring.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours until the reaction is complete (monitor by TLC).

e Quench the reaction by adding water.

o Transfer the mixture to a separatory funnel and wash sequentially with dilute hydrochloric
acid, saturated sodium bicarbonate solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter the drying agent and concentrate the organic solvent under reduced pressure to obtain
the crude product.

» Purify the crude product by column chromatography on silica gel, using a hexane/ethyl
acetate gradient as the eluent, to yield pure N-(2-iodophenyl)methanesulfonamide.
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Synthesis Workflow for N-(2-iodophenyl)methanesulfonamide.

Chemical Reactivity and Applications in Organic
Synthesis

The presence of the iodine atom on the phenyl ring makes N-(2-
iodophenyl)methanesulfonamide a valuable precursor in various transition metal-catalyzed
cross-coupling reactions.[7] The carbon-iodine bond is relatively weak, rendering the iodine
atom an excellent leaving group.[7]

Palladium-Catalyzed Cross-Coupling Reactions

N-(2-iodophenyl)methanesulfonamide is particularly useful in palladium-catalyzed reactions
to form new carbon-carbon and carbon-heteroatom bonds.[7] This reactivity is pivotal for the
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synthesis of complex heterocyclic structures.

¢ Indole Synthesis: It can react with terminal acetylenes in a one-pot, palladium-catalyzed
process to yield indole derivatives.[7]

+ Carbazole Synthesis: A significant application is in the synthesis of carbazoles through a
palladium-catalyzed domino reaction with silylaryl triflates, which involves a Suzuki-type
coupling followed by an intramolecular C-H arylation.[7]
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Key Synthetic Applications of N-(2-iodophenyl)methanesulfonamide.

Potential Biological and Pharmaceutical Relevance

The aryl sulfonamide moiety is a well-established pharmacophore found in numerous clinically
approved drugs. While research on the specific medicinal properties of N-(2-
iodophenyl)methanesulfonamide is ongoing, it has been investigated for its potential
antimicrobial and anti-inflammatory properties.[4] Its primary role in pharmaceutical
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development is as a key building block for the synthesis of more complex, biologically active
molecules.[3][4]

Safety Information

N-(2-iodophenyl)methanesulfonamide is classified as an irritant.[4] Standard laboratory
safety precautions, including the use of personal protective equipment such as gloves, safety
glasses, and a lab coat, should be observed when handling this compound. For detailed safety
information, refer to the material safety data sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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